4-chloro-N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)benzamide

• IUPAC Name: 4-chloro-N-cyclohexyl-N-[(2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C23H23ClN2O2/c24-19-12-10-16(11-13-19)23(28)26(20-7-2-1-3-8-20)15-18-14-17-6-4-5-9-21(17)25-22(18)27/h4-6,9-14,20H,1-3,7-8,15H2,(H,25,27)
• InChI Key: RJNMBUCYLFKDNB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N(CC2=CC3=CC=CC=C3NC2=O)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H23ClN2O2
• Molecular Weight: 394.9 g/mol

Description

4-chloro-N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 4-chloro-N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)benzamide is not fully understood. However, studies have suggested that this compound works by inhibiting the activity of certain enzymes and proteins involved in cancer cell growth and Alzheimer's disease pathology.
Biochemical and Physiological Effects:
Studies have shown that 4-chloro-N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)benzamide has both biochemical and physiological effects. Biochemically, this compound has been shown to inhibit the activity of certain enzymes and proteins involved in cancer cell growth and Alzheimer's disease pathology. Physiologically, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo and to reduce the aggregation of amyloid-beta peptides in Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-chloro-N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)benzamide in lab experiments is its potential as a therapeutic agent for cancer and Alzheimer's disease. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of 4-chloro-N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)benzamide. One direction is to further investigate its mechanism of action to optimize its use as a therapeutic agent for cancer and Alzheimer's disease. Another direction is to explore its potential applications in other fields of scientific research, such as infectious disease and neurodegenerative disorders. Additionally, future studies could focus on developing more efficient and cost-effective methods for synthesizing this compound.

Synthesis Methods

The synthesis of 4-chloro-N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)benzamide has been reported in the literature using different methods. One of the most commonly used methods involves the reaction of 4-chlorobenzoyl chloride with cyclohexylamine in the presence of triethylamine to obtain 4-chloro-N-cyclohexylbenzamide. This intermediate is then reacted with 2-hydroxy-3-formylquinoline in the presence of sodium borohydride to obtain the final product.

Scientific Research Applications

4-chloro-N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)benzamide has been studied for its potential applications in various fields of scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential use as a therapeutic agent for Alzheimer's disease, due to its ability to inhibit the aggregation of amyloid-beta peptides.